Ethyl 4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylate
Overview
Description
Scientific Research Applications
Synthesis of Heterocyclic Compounds
This compound is used as a precursor in the synthesis of various heterocyclic compounds. Due to its reactive furan ring and amino group, it can undergo cyclization reactions to form diverse heterocycles, which are crucial in medicinal chemistry for their pharmacological properties .
Pharmaceutical Intermediates
It serves as an intermediate in the production of pharmaceuticals. Its structure is versatile for modifications, leading to the development of drugs with potential therapeutic applications, such as antiviral, antibacterial, and anti-inflammatory agents .
Organic Synthesis Research
Researchers utilize this compound in organic synthesis studies to explore new reactions and pathways. Its unique structure allows for the investigation of novel organic transformations, contributing to the advancement of synthetic methodologies .
Material Science
In material science, this compound can be used to synthesize organic compounds with specific physical properties. These materials could be applied in the creation of organic semiconductors, photovoltaic cells, or light-emitting diodes (LEDs) .
Agricultural Chemistry
The compound’s derivatives could be explored for their potential use in agricultural chemistry, particularly in the synthesis of new pesticides or herbicides. Its structural flexibility allows for the creation of compounds that can target specific pests or weeds .
Biochemistry Research
In biochemistry, the compound can be used to study enzyme-substrate interactions. Its ability to mimic certain natural substrates makes it valuable for understanding the mechanisms of enzyme action and inhibition .
Analytical Chemistry
It can act as a standard or reference compound in analytical chemistry for calibration purposes. Its well-defined structure and properties make it suitable for use in various spectroscopic and chromatographic techniques .
Chemical Education
Lastly, this compound can be used in chemical education to demonstrate principles of organic chemistry and synthesis. It provides a practical example for teaching nomenclature, reactivity, and synthesis strategies .
properties
IUPAC Name |
ethyl 4-amino-5,5-dimethyl-2-oxofuran-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO4/c1-4-13-7(11)5-6(10)9(2,3)14-8(5)12/h4,10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CFMOKKWBHJMLGR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(OC1=O)(C)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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